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Compound of Interest

Compound Name: N,N-Diformylmescaline

Cat. No.: B10854090 Get Quote

IMMEDIATE SAFETY NOTICE: Before handling N,N-Diformylmescaline, researchers must

obtain and thoroughly review the substance-specific Safety Data Sheet (SDS) from the

supplier. This document provides critical, compound-specific safety information. The following

guide is based on best practices for handling potent research compounds of unknown toxicity

and should supplement, not replace, the formal SDS.

N,N-Diformylmescaline is a novel analogue and potential prodrug of mescaline, a

psychoactive phenethylamine.[1][2] Due to its chemical structure and relationship to a known

potent compound, it must be handled with a high degree of caution to minimize exposure. The

primary routes of exposure are inhalation, skin contact, and ingestion.[3]

Hazard Assessment and Control
Given the lack of specific toxicity data, N,N-Diformylmescaline should be treated as a potent

compound. The core principle of laboratory safety is the "Hierarchy of Controls," which

prioritizes engineering and administrative controls to minimize reliance on Personal Protective

Equipment (PPE).

Engineering Controls: All work involving solid (powder) or volatile solutions of N,N-
Diformylmescaline must be conducted in a certified chemical fume hood or a powder

containment enclosure (e.g., a ventilated balance enclosure) to prevent inhalation of

aerosols or dust.
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Administrative Controls: Access to areas where the compound is handled should be

restricted. All personnel must be trained on the potential hazards and the specific handling

procedures outlined in this guide and the SDS. A designated area for weighing, handling,

and storage should be clearly marked.

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory to prevent dermal, ocular, and respiratory

exposure.[4][5] PPE should be donned before entering the designated handling area and

removed before exiting.
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Protection Type Specification Rationale and Best Practices

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves (meeting ASTM D6978

standard).[5]

Provides robust protection

against chemical permeation.

The outer glove should be

worn over the gown cuff and

changed every 30-60 minutes

or immediately upon known

contact.[3][5] The inner glove

is worn under the cuff.

Body Protection

Disposable, solid-front, long-

sleeved gown with knit cuffs.

Poly-coated material is

preferred.[5][6]

Resists permeability by

chemical splashes. Gowns

should be changed every 2-3

hours or immediately if

contaminated.[5]

Eye & Face Protection
Chemical splash goggles and

a full-face shield.[4]

Goggles are required to

protect against splashes.[5] A

face shield provides an

additional layer of protection

for the entire face. Standard

safety glasses are insufficient.

[4]

Respiratory Protection

NIOSH-approved N95

respirator (at a minimum) for

handling solutions. A Powered

Air-Purifying Respirator

(PAPR) is recommended for

handling powders or when

there is a higher risk of

aerosolization.[4][7]

Protects against inhalation of

fine particles or aerosols.

Surgical masks offer no

protection from chemical

aerosols.[3][6] All respirator

users must be fit-tested and

trained.

Head & Shoe Covers Disposable hair cover/bouffant

cap and two pairs of

disposable shoe covers.[5]

Prevents contamination of hair

and tracking of contaminants

out of the designated work

area. The outer pair of shoe

covers should be removed
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upon exiting the handling area.

[5]

Operational and Disposal Plans
Following a strict, step-by-step procedure is essential for minimizing risk during handling and

disposal.

Experimental Workflow: Step-by-Step Guidance
The following workflow outlines the critical steps for safely handling N,N-Diformylmescaline
from preparation to cleanup.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

1. Review SDS &
Establish Work Plan

2. Prepare & Verify
Engineering Controls

(e.g., Fume Hood)

3. Assemble All Materials
(Chemicals, Glassware, Waste Containers)

4. Don Full PPE
(Double Gloves, Gown, Respirator, etc.)

5. Weigh Compound
in Containment

(Ventilated Enclosure)

6. Perform Experiment
within Fume Hood

7. Decontaminate Surfaces
& Equipment

8. Segregate & Label
All Waste Streams

(Solid, Liquid, Sharps)

9. Doff PPE in Sequence
(Outer to Inner Layers)

10. Dispose of PPE
as Hazardous Waste

11. Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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